N-methyl-4-{[(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)amino]sulfonyl}thiophene-2-carboxamide

• IUPAC Name: N-methyl-4-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethylsulfamoyl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H20N2O4S2/c1-18-17(20)16-9-14(11-24-16)25(21,22)19-10-12-6-7-23-15-5-3-2-4-13(15)8-12/h2-5,9,11-12,19H,6-8,10H2,1H3,(H,18,20)
• InChI Key: KFLDUCKFCQKUDO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)NCC2CCOC3=CC=CC=C3C2
• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

Synthesis of complex thiophene derivatives involves multiple steps, starting from base compounds like 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide, followed by reactions with different organic reagents. These processes are carefully designed to introduce specific functional groups, leading to the desired compound with high activity compared to controls like procaine amide and lidocaine (Amr et al., 2010).

Molecular Structure Analysis

The molecular structure of related thiophene derivatives has been studied using techniques like single crystal X-ray diffraction, confirming the structure through spectral data such as IR, 1H NMR, MS, and elemental analysis. These methods provide insights into the arrangement of atoms and the spatial configuration of the molecule, critical for understanding its reactivity and interaction with biological targets (Ramazani et al., 2011).

Chemical Reactions and Properties

Thiophene derivatives undergo various chemical reactions, including esterification, Claisen type reactions, and Suzuki−Miyaura reactions, to introduce or modify functional groups enhancing their biological activity. The specific reactions conditions, such as the use of sodium methoxide or dimethyl carbonate as solvents, play a crucial role in the success of these syntheses (Ikemoto et al., 2005).

Physical Properties Analysis

The physical properties of thiophene derivatives, including solubility, melting point, and crystal structure, are determined by their molecular structure. The detailed characterization using X-ray crystallography reveals the compound's crystalline form, aiding in the understanding of its stability and solubility (Ramazani et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability of thiophene derivatives, are influenced by their molecular structure and the presence of specific functional groups. Studies on the synthesis and characterization of these compounds provide valuable information on their potential chemical behavior and interactions with other molecules, which is essential for their application in drug development and other areas of chemistry (Amr et al., 2010).

Mechanism of Action

If the compound is a drug, the mechanism of action refers to how it produces its effects in the body. This could involve binding to a specific receptor, inhibiting an enzyme, or interacting with DNA.

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound. It includes toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential future research or applications of the compound. It could include potential uses in medicine, industry, or technology.